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Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, a comprehensive understanding of safety protocols for handling 85% Phosphoric

Acid is critical to ensure a safe working environment and prevent accidental exposure. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to facilitate the safe use of this chemical.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is the first line of defense against the hazards

associated with 85% Phosphoric Acid, which include severe skin burns, eye damage, and

respiratory tract irritation.[1][2] The following table summarizes the recommended PPE for

handling this substance.
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Body Part Recommended Protection Specifications

Eyes/Face
Safety Goggles and Face

Shield

Chemical safety goggles

should be worn at all times.[1]

[3] A face shield is also

required to provide an

additional layer of protection.

[1] Eyewash stations and

safety showers must be in

close proximity to the

workstation.[3]

Skin Gloves and Protective Clothing

Nitrile or rubber gloves are

recommended.[1] Full body

covering is necessary to

prevent skin exposure.[1][3]

Respiratory Approved Respirator

Use a NIOSH-approved

respirator if exposure levels

are excessive or if working in

an area with inadequate

ventilation.[1] Engineering

controls such as local exhaust

ventilation should be the

primary means of exposure

control.[1][3]

Feet Chemical-Resistant Boots

Protective footwear is

necessary, especially when

handling large quantities or in

case of spills.

Emergency First Aid Procedures
In the event of exposure to 85% Phosphoric Acid, immediate action is crucial. The following

table outlines the initial first aid steps to be taken.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do so.[1][2] Seek immediate

medical attention.[1][2]

Skin Contact

Immediately remove all contaminated clothing

and rinse the affected skin area with large

amounts of water for at least 15 minutes.[1][2]

Do not attempt to neutralize the acid with

chemical agents.[2] Seek medical advice.[2]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[1][2] If the person

feels unwell, call a poison center or doctor.[2]

Ingestion

Rinse the mouth with water.[1][4] Do NOT

induce vomiting.[1][2] Call a poison center or

doctor immediately.[1][2]

Handling and Storage Protocols
Proper handling and storage procedures are essential to minimize the risk of spills and

accidental exposure.

Handling:

Always use 85% Phosphoric Acid in a well-ventilated area, preferably under a chemical fume

hood.[1][3]

Avoid breathing in mists or vapors.[2]

Wash hands thoroughly after handling the substance.[1][2]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][2]

Storage:
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Store in a cool, dry, and well-ventilated area.[1]

Keep containers tightly closed when not in use.[1]

Store in a corrosive-resistant container with a resistant liner.[1]

Keep away from incompatible materials such as strong oxidizing agents, metals, bases,

alcohols, amines, and halogenated agents.[3]

Store in a locked-up area.[1]

Spill and Disposal Procedures
In the event of a spill, immediate and appropriate action must be taken to contain and clean up

the material safely.

Spill Response:

Evacuate: Evacuate unnecessary personnel from the spill area.[5]

Ventilate: Ensure the area is well-ventilated.

Contain: Use inert absorbent materials like sand or earth to contain the spill.[5]

Neutralize: For final cleanup, surfaces can be carefully neutralized with a suitable agent like

soda ash or sodium bicarbonate.

Collect: Collect the absorbed material into suitable, closed containers for disposal.[3]

Decontaminate: Thoroughly clean the spill area with water.

Disposal Plan:

All waste materials, including contaminated absorbents and personal protective equipment,

must be disposed of in accordance with local, state, and federal regulations.[1]

Do not dispose of 85% Phosphoric Acid down the drain without proper neutralization and

authorization.
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Experimental Workflow for Handling 85%
Phosphoric Acid
The following diagram illustrates the standard workflow for safely handling 85% Phosphoric

Acid in a laboratory setting.
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Figure 1. A flowchart outlining the safe handling workflow for 85% Phosphoric Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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